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Compound of Interest

Compound Name: Strontium diricinoleate

Cat. No.: B15176774

Introduction

Strontium diricinoleate is a metallic soap derived from ricinoleic acid, a naturally occurring
C18 hydroxy-unsaturated fatty acid.[1][2] In the field of lubrication, metallic soaps are widely
used as thickeners in greases and as additives in lubricating oils to enhance performance.[3][4]
Strontium diricinoleate, in particular, offers a unique combination of properties that make it a
valuable component in lubricant formulations for various applications. These application notes
provide an overview of its functions, performance characteristics, and protocols for its
evaluation.

Primary Functions

When incorporated into a lubricant base oil, strontium diricinoleate can perform several
functions:

e Thickener (Gelling Agent): In grease formulations, strontium soaps, including the
diricinoleate, contribute to the formation of a stable, semi-solid structure.[5][6] This soap
matrix holds the base oil in place, ensuring consistent lubrication of components where a
fluid oil would drain away.

o Anti-Wear and Friction Modifier: Strontium diricinoleate can form a protective boundary film
on metal surfaces under conditions of high load and temperature. This film minimizes direct
metal-to-metal contact, thereby reducing friction and wear. The mechanism is believed to
involve a redox reaction with the iron surface, forming an insoluble iron carboxylate layer.[7]
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e Corrosion Inhibitor: The polar nature of the carboxylate group allows strontium
diricinoleate to adsorb onto metal surfaces, creating a barrier that protects against moisture
and corrosive agents.[8][9]

o Extreme Pressure (EP) Additive: While not as potent as traditional sulfur-phosphorus EP
additives, strontium diricinoleate can enhance the load-carrying capacity of a lubricant,
providing protection against scuffing and seizure under heavy loads.[10][11]

Physical and Chemical Properties

A summary of the typical properties of strontium diricinoleate is presented in the table below.
These values can vary depending on the specific manufacturing process and purity.

Property Typical Value Significance in Lubrication
Off-white to yellowish powder Affects the final appearance of
Appearance ] ]
or waxy solid the lubricant.

High melting point contributes

to the thermal stability and

Melting Point > 150 °C ) . .
high dropping point of greases.
[4]
Determines its suitability for
. Insoluble in water, soluble in use in oil-based lubricants and
Solubility ) ) )
hot mineral its resistance to water
washout.
Influences its viscosity
Molecular Weight Approximately 682.5 g/mol contribution and film-forming

characteristics.

) Defines the upper operating
- Decomposes at high o
Thermal Stability temperature limit of the

temperatures .
lubricant.[12][13]
The metal cation is crucial for
Strontium Content Varies by manufacturer the soap's structure and

reactivity with metal surfaces.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.mdpi.com/1422-0067/26/12/5750
https://www.specialchem.com/product-concept/corrosion-inhibitors-for-petroleum-based-lubricants
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.researchgate.net/publication/343688573_Synthesis_of_ricinoleate_anion_based_ionic_liquids_and_their_application_as_green_lubricating_oil_additives
https://iarjset.com/upload/2016/si/ICAME-16/IARJSET-ICAME%2037.pdf
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.machinerylubrication.com/Read/29062/different-grease-types
https://www.mdpi.com/1996-1944/18/8/1687
https://www.researchgate.net/publication/223325129_The_thermal_analysis_of_strontium_oxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Performance Data

The performance of a lubricant is significantly enhanced by the addition of strontium

diricinoleate. The following table summarizes typical performance improvements observed in

standard tribological tests when strontium diricinoleate is added to a base oil.

Performance
Metric

Test Method

Base Oil
(Typical)

Base Oil +
Strontium
Diricinoleate

(Typical)

Improvement

Coefficient of

Friction

ASTM D5707[14]

0.12

0.09

A lower
coefficient of
friction indicates
improved
lubricity and
energy efficiency.
[15]

Wear Scar

Diameter (mm)

ASTM D4172[16]
[17]

0.65

0.45

A smaller wear
scar signifies
better anti-wear

protection.[10]

Weld Load (kgf)

ASTM D2783

160

200

A higher weld
load indicates a
greater load-
carrying capacity
and extreme
pressure
performance.[11]
[18][19]

Corrosion

Resistance

ASTM D665[20]

Fail (Rust)

Pass (No Rust)

Demonstrates
the additive's
ability to protect
metal surfaces
from corrosion.
[8][21]
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Protocols for Evaluation of Strontium Diricinoleate
in Lubricants

1. Protocol for Synthesis of Strontium Diricinoleate

This protocol describes a general laboratory-scale synthesis of strontium diricinoleate via a
precipitation reaction.

Materials:

e Ricinoleic Acid (technical grade)

o Strontium Hydroxide Octahydrate (Sr(OH)2-8H20)
» Ethanol

« Distilled Water

e Mineral QOil (as a reaction medium, optional)

Procedure:

Dissolution of Ricinoleic Acid: In a reaction vessel, dissolve a specific molar quantity of
ricinoleic acid in ethanol with gentle heating and stirring.

o Preparation of Strontium Hydroxide Solution: In a separate beaker, dissolve a stoichiometric
amount of strontium hydroxide octahydrate in distilled water. The molar ratio of ricinoleic acid
to strontium hydroxide should be 2:1.

o Precipitation: Slowly add the strontium hydroxide solution to the ricinoleic acid solution with
vigorous stirring. A white precipitate of strontium diricinoleate will form immediately.

¢ Digestion: Continue stirring the mixture at a slightly elevated temperature (e.g., 60°C) for 1-2
hours to ensure the reaction goes to completion and to improve the filterability of the
precipitate.
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« Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the filter cake
several times with distilled water to remove any unreacted starting materials and byproducts,
followed by a final wash with ethanol to aid in drying.

e Drying: Dry the strontium diricinoleate powder in a vacuum oven at a temperature below
its decomposition point (e.g., 80-100°C) until a constant weight is achieved.

2. Protocol for Evaluating Anti-Wear Properties

This protocol is based on the ASTM D4172 standard for evaluating the wear preventive
characteristics of a lubricating fluid using the Four-Ball Wear Test method.[16][17]

Apparatus:

o Four-Ball Wear Test Machine

o Steel balls (AISI E-52100 steel, 12.7 mm diameter)[16]
e Microscope for measuring wear scars

Procedure:

o Sample Preparation: Prepare a lubricant blend by dispersing a known concentration (e.g., 1-
5% by weight) of strontium diricinoleate in a base oil. Ensure homogeneity by mechanical
stirring or ultrasonication.

e Apparatus Setup: Thoroughly clean the test cup and four new steel balls with a suitable
solvent. Clamp three balls into the test cup and place the fourth ball in the chuck of the
motor-driven spindle.

» Test Initiation: Add the lubricant sample to the test cup, ensuring the three stationary balls
are fully submerged.

o Test Conditions: Conduct the test under the following standard conditions:
o Load: 40 kgf (392 N)

o Speed: 1200 rpm
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o Temperature: 75°C

o Duration: 60 minutes[16]

o Post-Test Analysis: After the test, remove the three stationary balls and clean them. Measure
the diameter of the wear scars on each of the three balls in two directions (parallel and
perpendicular to the direction of sliding) using the microscope.

e Reporting: Calculate the average wear scar diameter for the lubricant sample. Compare this
value to the average wear scar diameter obtained for the neat base oil to determine the
effectiveness of the strontium diricinoleate as an anti-wear additive.

3. Protocol for Assessing Corrosion Inhibition

This protocol is a simplified version based on the principles of ASTM D665 for determining the
rust-preventing characteristics of inhibited mineral oils in the presence of water.[20]

Materials:

e Lubricant samples (base oil and base oil with strontium diricinoleate)

e Polished steel test specimen

o Beaker

 Stirring apparatus

¢ Distilled water

e Oven

Procedure:

o Sample Preparation: Prepare a lubricant blend with a specific concentration of strontium
diricinoleate.

o Test Setup: Place 300 mL of the lubricant sample into a beaker. Suspend a polished steel
specimen so that it is fully immersed in the lubricant.
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o Water Addition: Add 30 mL of distilled water to the beaker.

o Test Conditions: Stir the mixture at a constant speed and maintain the temperature at 60°C
for 24 hours.

» Evaluation: After the test period, remove the steel specimen, wash it with a solvent, and
visually inspect it for any signs of rust or corrosion.

e Reporting: Report the result as "Pass" (no rust) or "Fail" (rust observed). Compare the
performance of the additized oil with the base oil.

Visualizations
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Caption: Workflow for evaluating strontium diricinoleate as a lubricant additive.
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Caption: Proposed mechanism of boundary film formation by strontium diricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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